![molecular formula C20H20N2O6 B2846261 N-[(3-ethoxy-4-methoxyphenyl)-(furan-2-carbonylamino)methyl]furan-2-carboxamide CAS No. 899353-64-1](/img/structure/B2846261.png)
N-[(3-ethoxy-4-methoxyphenyl)-(furan-2-carbonylamino)methyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-[(3-ethoxy-4-methoxyphenyl)-(furan-2-carbonylamino)methyl]furan-2-carboxamide” is an organic compound containing functional groups such as ether, amide, and furan . The presence of these functional groups could potentially influence the compound’s reactivity and properties.
Chemical Reactions Analysis
The chemical reactivity of a compound is influenced by its functional groups. For instance, the amide group might undergo hydrolysis, and the ether group might react under acidic conditions .Scientific Research Applications
Anti-Bacterial Activities
N-(4-bromophenyl)furan-2-carboxamide and its analogues, which are structurally related to N-[(3-ethoxy-4-methoxyphenyl)-(furan-2-carbonylamino)methyl]furan-2-carboxamide, have been synthesized and investigated for their anti-bacterial activities. These compounds exhibit significant effectiveness against drug-resistant bacteria such as A. baumannii, K. pneumoniae, E. cloacae, and S. aureus, particularly against NDM-positive bacteria A. baumannii. This is a notable area of research due to the growing concern of antibiotic resistance in various bacterial strains (Siddiqa et al., 2022).
Antiprotozoal Agents
Research on similar compounds, such as 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, highlights their potential as antiprotozoal agents. These compounds have shown promising in vitro activity against parasites like T. b. rhodesiense and P. falciparum, with some demonstrating effective in vivo activity in animal models. This research is crucial for the development of new treatments against protozoal infections (Ismail et al., 2004).
Conformational Studies for Foldamer Development
The conformational preferences of furan- and thiophene-based arylamides, including compounds like N-methylfuran-2-carboxamide, are extensively studied using computational and experimental methods. This research is significant for developing foldamer building blocks, which have applications in creating novel molecular architectures and materials (Galan et al., 2013).
Synthesis of Functionalized Compounds
Research on the synthesis of various functionalized compounds related to this compound, such as 4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-2,3-dihydro-2,3-furandione, provides insights into the methods and mechanisms involved in producing these complex molecules. This area of research is fundamental in organic chemistry and contributes to the development of new synthetic routes for complex organic compounds (Sarıpınar et al., 2006).
Schiff-Base Metal Complexes
The synthesis of Schiff-base metal complexes using ligands derived from compounds structurally similar to this compound has been explored. These complexes exhibit interesting biological activities and provide a pathway for developing new materials with potential applications in catalysis, sensing, and pharmaceuticals (Ahmed et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[(3-ethoxy-4-methoxyphenyl)-(furan-2-carbonylamino)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O6/c1-3-26-17-12-13(8-9-14(17)25-2)18(21-19(23)15-6-4-10-27-15)22-20(24)16-7-5-11-28-16/h4-12,18H,3H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUSQYVTVAVKEQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C(NC(=O)C2=CC=CO2)NC(=O)C3=CC=CO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.